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Technical Support Center: Gadoterate-Enhanced
MRI
Welcome to the technical support center for researchers, scientists, and drug development

professionals. This resource provides troubleshooting guides and frequently asked questions

(FAQs) to help you address and correct for susceptibility artifacts in your gadoterate-enhanced

magnetic resonance imaging (MRI) scans.

Troubleshooting Guide: Susceptibility Artifacts
Susceptibility artifacts in MRI arise from variations in the magnetic field within the imaging

volume.[1][2] These distortions can manifest as geometric distortion, signal loss (dark areas),

and signal pile-up (bright areas).[1][3] While gadoterate meglumine is a paramagnetic contrast

agent that shortens T1 and T2 relaxation times, its presence, along with interfaces between

tissues with different magnetic susceptibilities (e.g., tissue-air, tissue-bone), can contribute to

these artifacts.[1][4]

Problem: I am observing significant signal loss and geometric distortion in my gadoterate-

enhanced scans, particularly near air-tissue interfaces like the sinuses or in post-operative

subjects with metallic implants.

Solution Workflow:
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The following diagram outlines a systematic approach to identifying and mitigating susceptibility

artifacts.

Phase 1: Identification & Initial Optimization

Phase 2: Advanced Correction Techniques

Phase 3: Evaluation

Identify Susceptibility Artifact
(Signal loss, distortion)

Review Pulse Sequence Type

Adjust Key Imaging Parameters

Implement Advanced Sequences
(e.g., MARS, SEMAC)

Apply Post-Processing Correction

Evaluate Image Quality

Click to download full resolution via product page

Workflow for correcting susceptibility artifacts.
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Review Pulse Sequence: Gradient Echo (GRE) sequences are more susceptible to magnetic

field variations than Spin Echo (SE) sequences.[2][3] The 180° refocusing pulse in SE

sequences helps to correct for the dephasing of spins caused by susceptibility effects.[2]

Recommendation: If possible, switch from a GRE to a Fast Spin Echo (FSE) or Turbo Spin

Echo (TSE) sequence.[1][5]

Adjust Imaging Parameters: Several parameters can be modified to reduce susceptibility

artifacts.[1][6]

Shorten Echo Time (TE): A shorter TE allows less time for spin dephasing to occur, which

can significantly reduce signal loss.[1][2][7]

Increase Receiver Bandwidth: A wider bandwidth reduces the spatial misregistration of

signals caused by field distortions.[3]

Use Thinner Slices: Thinner slices can help to minimize intra-voxel dephasing.[1][8]

Swap Phase and Frequency Encode Directions: This action can change the location and

appearance of the artifact, potentially moving it away from the region of interest.[2][3]

Implement Advanced Sequences: For severe artifacts, especially those caused by metallic

implants, specialized pulse sequences may be necessary.

Metal Artifact Reduction Sequences (MARS): Many MRI vendors offer specialized

sequences designed to minimize artifacts from metal.[3][6] These may have names like

SEMAC (Slice-Encoding for Metal Artifact Correction) or MAVRIC (Multi-acquisition

Variable-Resonance Image Combination).[5]

Post-Processing: Some modern techniques use deep learning and other computational

approaches to correct for susceptibility artifacts after the images have been acquired.[9][10]

These methods often involve registering and combining images acquired with reversed

phase-encoding directions.[9]

Frequently Asked Questions (FAQs)
Q1: What are susceptibility artifacts and why do they occur?
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A1: Magnetic susceptibility is a measure of how much a substance becomes magnetized when

placed in an external magnetic field.[1] When tissues with different magnetic susceptibilities are

adjacent to each other (e.g., soft tissue and air in the sinuses), they cause local distortions in

the main magnetic field (B0).[2] These field inhomogeneities lead to variations in the

precessional frequency of protons, resulting in signal loss (T2* dephasing) and spatial

misregistration of the MR signal, which manifest as artifacts in the image.[1]

Q2: Does Gadoterate Meglumine cause susceptibility artifacts?

A2: Gadoterate meglumine is a paramagnetic contrast agent.[4] Paramagnetic substances

have unpaired electrons and concentrate local magnetic forces, thereby increasing the local

magnetic field.[11] This alteration of the local magnetic field can contribute to susceptibility

effects, especially in areas where there are already significant susceptibility gradients.

However, the most pronounced susceptibility artifacts are typically seen at interfaces between

tissues with large differences in magnetic susceptibility, such as air-tissue or near metallic

implants.[2][11]

Q3: How do I choose the best correction technique?

A3: The choice of correction technique depends on the severity of the artifact and the

experimental constraints. The following table summarizes the advantages and disadvantages

of common techniques.
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Correction
Technique

Principle of Action Advantages Disadvantages

Use Spin Echo (SE)

instead of Gradient

Echo (GRE)

The 180° refocusing

pulse in SE

sequences corrects

for spin dephasing

caused by static field

inhomogeneities.[2]

Highly effective at

reducing susceptibility

artifacts.[7]

Longer scan times

compared to GRE;

may have different

image contrast.

Shorten Echo Time

(TE)

Allows less time for

dephasing of spins to

occur between

excitation and signal

readout.[2]

Simple to implement;

can significantly

reduce signal loss.[7]

May reduce T2*

weighting and affect

image contrast.

Increase Receiver

Bandwidth

A wider frequency

range is sampled per

pixel, making the

signal less sensitive to

frequency shifts

caused by

susceptibility.[3]

Reduces geometric

distortion and signal

pile-up.

Can decrease the

signal-to-noise ratio

(SNR).

Use Thinner Slices

Reduces the range of

magnetic field

variations within a

single voxel (intra-

voxel dephasing).[1]

Can improve through-

plane resolution and

reduce partial volume

effects.

May increase scan

time and reduce SNR.

Advanced Sequences

(e.g., MARS, SEMAC)

Employ additional

encoding steps and

specialized

reconstruction

algorithms to correct

for distortions.[5]

Very effective for

severe artifacts,

especially around

metal.[12]

Not available on all

scanners; can

significantly increase

scan time.

Q4: Are there any experimental protocols I can follow?
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A4: While specific, step-by-step protocols are highly dependent on the MRI scanner

manufacturer, software version, and the specifics of your experiment, the following provides a

general methodology for optimizing an imaging protocol to reduce susceptibility artifacts.

General Experimental Protocol for Artifact Reduction:

Initial Phantom Scan: If possible, use a phantom with known susceptibility properties to test

and compare different sequences and parameters before beginning your in-vivo

experiments.

Sequence Selection:

Start with a standard T1-weighted Fast Spin Echo (FSE) sequence post-gadoterate
injection.

If a GRE sequence is required (e.g., for dynamic susceptibility contrast perfusion), select

the option with the shortest possible TE.

Parameter Optimization (Iterative Approach):

Bandwidth: Begin with your standard protocol's bandwidth. Acquire a scan. Then, double

the receiver bandwidth and acquire another scan. Compare the artifact reduction versus

the change in SNR.

TE: Acquire a scan at the minimum TE allowed by the sequence. Compare this to a scan

with a longer TE to observe the effect on the artifact.

Slice Thickness: If artifacts are severe, try reducing the slice thickness by 25-50% and

assess the impact on image quality and scan time.

Encode Direction: Acquire two scans, one with the phase-encode direction set anterior-to-

posterior and another with it set right-to-left. Choose the orientation that moves the artifact

away from your region of interest.

Advanced Sequence Implementation (if necessary):

Troubleshooting & Optimization
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© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1198928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If significant artifacts persist, consult your MRI application specialist to implement a

vendor-specific metal artifact reduction sequence (e.g., SEMAC, MAVRIC).

Be prepared for a substantial increase in scan time with these sequences.

The logical relationship for parameter selection is illustrated in the diagram below.

High Susceptibility Artifact Observed

Sequence Type?

Switch to Spin Echo / Fast Spin Echo

GRE

Optimize GRE Parameters

Must use GRE

Artifact Reduced

Shorten TE

Increase Bandwidth

Use Thinner Slices
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Click to download full resolution via product page

Decision pathway for parameter optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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